Cas no 128569-20-0 (Methyl 2-(N-((4-chloro-6-methoxypyrimidin-2-yl)carbamoyl)sulfamoyl)benzoate)

• Product name: Methyl 2-(N-((4-chloro-6-methoxypyrimidin-2-yl)carbamoyl)sulfamoyl)benzoate
• CAS No: 128569-20-0
• MF: C₁₄H₁₃ClN₄O₆S
• MW: 400.794220685959
• CID: 196676
• PubChem ID: 182917

Methyl 2-(N-((4-chloro-6-methoxypyrimidin-2-yl)carbamoyl)sulfamoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(N-((4-chloro-6-methoxypyrimidin-2-yl)carbamoyl)sulfamoyl)benzoate
• Benzoic acid,2-[[[[(4-chloro-6-methoxy-2-pyrimidinyl)amino]carbonyl]amino]sulfonyl]-, methylester
• METHYL2-(N-(4-CHLORO-6-METHOXYPYRIMIDIN-2-YLCARBAMOYL)SULFAMOYL)BENZOATE
• 2-[[[[(4-Chloro-6-methoxy-2-pyrimidinyl)amino]carbonyl]amino]sulfonyl]benzoic acid methyl ester
• methyl 2-[(4-chloro-6-methoxypyrimidin-2-yl)carbamoylsulfamoyl]benzoate
• Benzoic acid, 2-(((((4-chloro-6-methoxy-2-pyrimidinyl)amino)carbonyl)amino)sulfonyl)-, methyl ester
• Chlorimuron-methyl
• CHEMBL2312868
• J-521876
• 128569-20-0
• Methyl2-(N-((4-chloro-6-methoxypyrimidin-2-yl)carbamoyl)sulfamoyl)benzoate
• methyl 2-(N-(4-chloro-6-methoxypyrimidin-2-ylcarbamoyl)sulfamoyl)benzoate
• Methyl 2-[(4-chloro-6-methoxy-pyrimidin-2-yl)carbamoylsulfamoyl]benzoate
• SCHEMBL10341393
• DTXSID10155939
• SB60491
• A805842

• Inchi： InChI=1S/C14H13ClN4O6S/c1-24-11-7-10(15)16-13(17-11)18-14(21)19-26(22,23)9-6-4-3-5-8(9)12(20)25-2/h3-7H,1-2H3,(H2,16,17,18,19,21)
• InChI Key： HXGQOVZYUUYUHA-UHFFFAOYSA-N
• SMILES： COC1=NC(NC(NS(=O)(C2=CC=CC=C2C(OC)=O)=O)=O)=NC(Cl)=C1

Computed Properties

• Exact Mass: 400.02459
• Monoisotopic Mass: 400.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 145Ų
• XLogP3: 2.3

Experimental Properties

• Density: 1.533
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.607
• PSA: 136.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Sulfonylureas Pyrimidinyl-2-sulfonylureas

Additional information on Methyl 2-(N-((4-chloro-6-methoxypyrimidin-2-yl)carbamoyl)sulfamoyl)benzoate

Comprehensive Overview of Methyl 2-(N-((4-chloro-6-methoxypyrimidin-2-yl)carbamoyl)sulfamoyl)benzoate (CAS No. 128569-20-0)

Methyl 2-(N-((4-chloro-6-methoxypyrimidin-2-yl)carbamoyl)sulfamoyl)benzoate is a specialized chemical compound with significant applications in agrochemical and pharmaceutical research. Its CAS No. 128569-20-0 serves as a unique identifier, ensuring precise classification in scientific databases. The compound's structure combines a pyrimidine core with a benzoate ester, making it a subject of interest for researchers exploring novel herbicides and enzyme inhibitors.

In recent years, the demand for sustainable agrochemicals has surged, driven by global concerns over food security and environmental impact. Methyl 2-(N-((4-chloro-6-methoxypyrimidin-2-yl)carbamoyl)sulfamoyl)benzoate has been studied for its potential role in crop protection, particularly due to its ability to target specific plant metabolic pathways. Researchers are also investigating its compatibility with integrated pest management (IPM) systems, aligning with the trend toward eco-friendly farming practices.

The pharmaceutical industry has shown growing interest in this compound for its sulfamoyl and carbamoyl functional groups, which are key motifs in drug design. These groups are often associated with bioactivity against microbial and inflammatory targets. As the search for new therapeutic agents intensifies, CAS No. 128569-20-0 has emerged as a candidate for further exploration in medicinal chemistry.

From a synthetic perspective, the compound's chloro and methoxy substituents offer versatile reactivity for chemical modifications. This adaptability is crucial for optimizing structure-activity relationships (SAR) in both agrochemical and pharmaceutical contexts. Laboratories focusing on heterocyclic chemistry frequently reference this compound for its balanced lipophilicity and molecular stability.

Environmental scientists have also examined the degradation pathways of Methyl 2-(N-((4-chloro-6-methoxypyrimidin-2-yl)carbamoyl)sulfamoyl)benzoate, given its potential agricultural use. Studies suggest that its hydrolysis products exhibit lower persistence in soil, addressing concerns about chemical accumulation. This aligns with regulatory trends favoring low-residue formulations in crop protection.

In analytical chemistry, advanced techniques like HPLC-MS and NMR spectroscopy are employed to characterize this compound. Its distinct spectral signatures facilitate quality control in industrial production, ensuring batch-to-batch consistency. These methods are critical for meeting Good Manufacturing Practice (GMP) standards in chemical synthesis.

As the scientific community prioritizes green chemistry, researchers are exploring solvent-free or catalytic synthesis routes for CAS No. 128569-20-0. Such efforts aim to reduce waste and energy consumption, resonating with the United Nations Sustainable Development Goals (SDGs). This compound's synthetic versatility positions it as a model for eco-efficient chemical production.

In summary, Methyl 2-(N-((4-chloro-6-methoxypyrimidin-2-yl)carbamoyl)sulfamoyl)benzoate represents a multifaceted tool for modern science. Its applications span agricultural innovation, drug discovery, and environmental sustainability, making it a compelling subject for ongoing research. With its CAS No. 128569-20-0 as a cornerstone identifier, this compound continues to inspire interdisciplinary advancements.